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Compound of Interest

Compound Name: Isopropylcyclopentane

Cat. No.: B043312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties and structure of

isopropylcyclopentane, a cycloalkane hydrocarbon. The information is curated to support

research, development, and drug discovery applications where this compound may be utilized

as a building block or solvent.

Chemical Structure and Identification
Isopropylcyclopentane, a colorless liquid, consists of a five-membered cyclopentane ring

substituted with an isopropyl group.[1] It is classified as a cycloalkane and is a non-polar

aliphatic hydrocarbon.[1]

Below is a diagram illustrating the key structural and identifying information for

isopropylcyclopentane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043312?utm_src=pdf-interest
https://www.benchchem.com/product/b043312?utm_src=pdf-body
https://www.benchchem.com/product/b043312?utm_src=pdf-body
https://cymitquimica.com/cas/3875-51-2/
https://cymitquimica.com/cas/3875-51-2/
https://www.benchchem.com/product/b043312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Isopropylcyclopentane Identification
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Caption: Key identifiers for Isopropylcyclopentane.

Physicochemical Properties
The following tables summarize the key physical and chemical properties of

isopropylcyclopentane, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₈H₁₆ [1][2][3][4]

Molecular Weight 112.21 - 112.22 g/mol [2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][3][5]

Density 0.78 - 0.796 g/cm³ [3][6][7][8]

Boiling Point 125.2 - 126 °C at 760 mmHg [3][5][6][7]

Melting Point -111.36 °C [5][7]

Flash Point 14 - 14.1 °C [3][6][7]

Refractive Index 1.4235 - 1.43 [3][5][7]

Solubility

Insoluble in water; soluble in

non-polar organic solvents.[1]

[7][9]

Vapor Pressure 14.9 mmHg at 25°C [7]

Table 2: Chemical Identifiers
Identifier Type Identifier Reference(s)

IUPAC Name propan-2-ylcyclopentane [2][4][6]

CAS Number 3875-51-2 [2][3][4][6]

SMILES CC(C)C1CCCC1 [1][2][4][6]

InChI
InChI=1S/C8H16/c1-7(2)8-5-3-

4-6-8/h7-8H,3-6H2,1-2H3
[1][2][4]

InChIKey
TVSBRLGQVHJIKT-

UHFFFAOYSA-N
[2][6]

EC Number 223-397-4 [6][7]

UNII MGD62XB9AE [10]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of isopropylcyclopentane are

not readily available in publicly accessible literature. However, it is known to be used as a

building block in organic synthesis.[5][7][11] General synthetic routes may involve the alkylation

of cyclopentane derivatives or the reduction of isopropylcyclopentene.

One documented reaction involves the hydro-alkyl addition to alkenes using alkyl

chloroformates mediated by ethylaluminum sesquichloride, which can be applied to cyclic

alkenes to produce compounds like isopropylcyclopentane.[7] Another potential route is the

reaction of 1-halo-5-hexenes with alkyllithiums.[7]

Signaling Pathways and Biological Activity
There is no available information to suggest that isopropylcyclopentane, a simple

hydrocarbon, is involved in any biological signaling pathways. Its primary relevance in a

pharmaceutical context is as a potential solvent or a non-polar fragment in the design of larger

molecules.

Safety and Handling
Isopropylcyclopentane is a highly flammable liquid and vapor.[3] It is harmful if swallowed

and may be fatal if it enters the airways.[3][12] It can also cause serious eye damage.[2]

Standard laboratory safety precautions, including the use of personal protective equipment,

should be observed when handling this compound. Store in a cool, well-ventilated place away

from sources of ignition.[12]

The workflow for handling and utilizing isopropylcyclopentane in a research setting is outlined

below.
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Figure 2: Isopropylcyclopentane Research Workflow
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Caption: A typical workflow for using isopropylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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